Hancinol
Hancinol
Brand Name:
Vulcanchem
CAS No.:
108864-50-2
VCID:
VC20779888
InChI:
InChI=1S/C22H28O5/c1-7-10-22-12-17(27-6)21(3,24)19(20(22)23)18(13(22)2)14-8-9-15(25-4)16(11-14)26-5/h7-9,11-13,18-19,24H,1,10H2,2-6H3/t13-,18?,19-,21-,22+/m0/s1
SMILES:
CC1C(C2C(=O)C1(C=C(C2(C)O)OC)CC=C)C3=CC(=C(C=C3)OC)OC
Molecular Formula:
C22H28O5
Molecular Weight:
372.5 g/mol
Hancinol
CAS No.: 108864-50-2
Cat. No.: VC20779888
Molecular Formula: C22H28O5
Molecular Weight: 372.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 108864-50-2 |
|---|---|
| Molecular Formula | C22H28O5 |
| Molecular Weight | 372.5 g/mol |
| IUPAC Name | (1S,4R,5R,7S)-6-(3,4-dimethoxyphenyl)-4-hydroxy-3-methoxy-4,7-dimethyl-1-prop-2-enylbicyclo[3.2.1]oct-2-en-8-one |
| Standard InChI | InChI=1S/C22H28O5/c1-7-10-22-12-17(27-6)21(3,24)19(20(22)23)18(13(22)2)14-8-9-15(25-4)16(11-14)26-5/h7-9,11-13,18-19,24H,1,10H2,2-6H3/t13-,18?,19-,21-,22+/m0/s1 |
| Standard InChI Key | JBYGAWPYVWTNRG-KTHGADAFSA-N |
| Isomeric SMILES | C[C@H]1C([C@H]2C(=O)[C@@]1(C=C([C@]2(C)O)OC)CC=C)C3=CC(=C(C=C3)OC)OC |
| SMILES | CC1C(C2C(=O)C1(C=C(C2(C)O)OC)CC=C)C3=CC(=C(C=C3)OC)OC |
| Canonical SMILES | CC1C(C2C(=O)C1(C=C(C2(C)O)OC)CC=C)C3=CC(=C(C=C3)OC)OC |
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